Cas no 16383-51-0 (Benzenamine,4-[bis(2-methyl-1H-indol-3-yl)methyl]-N,N-dimethyl-)
16383-51-0 structure
Benzenamine,4-[bis(2-methyl-1H-indol-3-yl)methyl]-N,N-dimethyl-
Benzenamine,4-[bis(2-methyl-1H-indol-3-yl)methyl]-N,N-dimethyl- Properties
Names and Identifiers
-
- Benzenamine,4-[bis(2-methyl-1H-indol-3-yl)methyl]-N,N-dimethyl-
- [4-[BIS(2-METHYLINDOL-3-YL)METHYL]]DIMETHYLANILINE
- 2,3-dimethyl-4-[(2-methyl-7aH-indol-3-yl)-(2-methyl-1H-indol-3-yl)methyl]aniline
- 4-[BIS(2-METHYLINDOL-3-YL)METHYL]]DIMETHYLANILINE
- 4-[bis-(2-methyl-indol-3-yl)-methyl]-N,N-dimethyl-aniline
- 4-(bis(2-methyl-1H-indol-3-yl)methyl)-N,N-dimethylaniline
- [4-[BIS-(2-METHYL-1H-INDOL-3-YL)METHYL]-PHENYL] DIMETHYLAMINE
- 4-[bis(2-methyl-1H-indol-3-yl)methyl]-N,N-dimethylaniline
- AKOS000665231
- F0318-0225
- BRD-K04348725-001-01-6
- Z56174726
- 16383-51-0
- SCHEMBL11798982
- +Expand
-
- MXLFNKPVXKBMJF-UHFFFAOYSA-N
- InChI=1S/C27H27N3/c1-17-25(21-9-5-7-11-23(21)28-17)27(19-13-15-20(16-14-19)30(3)4)26-18(2)29-24-12-8-6-10-22(24)26/h5-16,27-29H,1-4H3
- CC1=C(C(C2C3C(=CC=CC=3)NC=2C)C2C=CC(N(C)C)=CC=2)C2C(=CC=CC=2)N1
Computed Properties
- 393.22000
- 2
- 1
- 4
- 393.220497874g/mol
- 30
- 533
- 0
- 0
- 0
- 0
- 0
- 1
- 6.5
- 34.8Ų
Experimental Properties
- 6.51220
- 34.82000
Benzenamine,4-[bis(2-methyl-1H-indol-3-yl)methyl]-N,N-dimethyl- Security Information
Benzenamine,4-[bis(2-methyl-1H-indol-3-yl)methyl]-N,N-dimethyl- Customs Data
- 2933990090
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzenamine,4-[bis(2-methyl-1H-indol-3-yl)methyl]-N,N-dimethyl- Related Literature
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Mara G. Freire,Catarina M. S. S. Neves,Isabel M. Marrucho,José N. Canongia Lopes,Luís Paulo N. Rebelo,João A. P. Coutinho Green Chem., 2010,12, 1715-1718
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2. Polyhydroxyalkanoate-derived hydrogen-bond donors for the synthesis of new deep eutectic solvents†Katarzyna Haraźna,Karolina Walas,Patrycja Urbańska,Tomasz Witko,Wojciech Snoch,Agnieszka Siemek,Barbara Jachimska,Marcel Krzan,Bogna D. Napruszewska,Małgorzata Witko,Szczepan Bednarz,Maciej Guzik Green Chem., 2019,21, 3116-3126
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Lin Wang,Fengmei Gao,Guodong Wei,Jinju Zheng,Xiaomin Cheng,Bin Tang,Weiyou Yang CrystEngComm, 2013,15, 2354-2358
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Daniel C. Leslie,Brett A. Melnikoff,Daniel J. Marchiarullo,Devin R. Cash,Jerome P. Ferrance Lab Chip, 2010,10, 1960-1966
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6. Back cover
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Dhiraj P. Murale,Yoon-Sup Lee,David G. Churchill Chem. Commun., 2014,50, 359-361
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